Cas no 1075-12-3 (7-Fluoroisoquinoline)

7-Fluoroisoquinoline is a fluorinated heterocyclic compound characterized by the presence of a fluorine atom at the 7-position of the isoquinoline scaffold. This structural modification enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The fluorine substituent imparts increased metabolic stability and improved binding affinity in bioactive molecules, making it valuable for medicinal chemistry applications. Its rigid aromatic framework allows for precise structural modifications, facilitating the development of targeted compounds. 7-Fluoroisoquinoline is commonly employed in cross-coupling reactions and serves as a key building block for the synthesis of fluorinated analogs with potential therapeutic or material science applications.
7-Fluoroisoquinoline structure
7-Fluoroisoquinoline structure
Product Name:7-Fluoroisoquinoline
CAS No:1075-12-3
MF:C9H6FN
MW:147.149045467377
MDL:MFCD11226905
CID:1026402
PubChem ID:20493452
Update Time:2025-05-28

7-Fluoroisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 7-Fluoroisoquinoline
    • 7-Fluor-isochinolin
    • 7-fluoro-isoquinoline
    • AK-54877
    • ANW-57695
    • KB-249850
    • MB09751
    • Y5168
    • FCH890310
    • ST2406567
    • AX8216780
    • EN300-115016
    • SY109167
    • DTXSID50608055
    • MFCD11226905
    • SCHEMBL11144191
    • DB-350755
    • CS-W006329
    • 1075-12-3
    • AKOS006325212
    • DS-14601
    • A895431
    • MDL： MFCD11226905
    • Inchi： 1S/C9H6FN/c10-9-2-1-7-3-4-11-6-8(7)5-9/h1-6H
    • InChI Key： MVVLUJLORMBHLN-UHFFFAOYSA-N
    • SMILES： FC1C=CC2C=CN=CC=2C=1

Computed Properties

  • Exact Mass: 147.048427358g/mol
  • Monoisotopic Mass: 147.048427358g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3
  • Topological Polar Surface Area: 12.9

7-Fluoroisoquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A280482-100mg
7-Fluoroisoquinoline
 1075-12-3 98%
100mg
 $22.0 2025-02-26
Ambeed
A280482-250mg
7-Fluoroisoquinoline
 1075-12-3 98%
250mg
 $44.0 2025-02-26
Ambeed
A280482-1g
7-Fluoroisoquinoline
 1075-12-3 98%
1g
 $58.0 2025-02-26
Ambeed
A280482-5g
7-Fluoroisoquinoline
 1075-12-3 98%
5g
 $289.0 2025-02-26
Chemenu
CM130473-1g
7-fluoroisoquinoline
 1075-12-3 98%
1g
 $281 2021-08-05
Chemenu
CM130473-5g
7-fluoroisoquinoline
 1075-12-3 98%
5g
 $842 2021-08-05
Chemenu
CM130473-10g
7-fluoroisoquinoline
 1075-12-3 98%
10g
 $1393 2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-EU276-200mg
7-Fluoroisoquinoline
 1075-12-3 98%
200mg
 396.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-EU276-50mg
7-Fluoroisoquinoline
 1075-12-3 98%
50mg
 141.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-EU276-250mg
7-Fluoroisoquinoline
 1075-12-3 98%
250mg
 1124CNY 2021-05-08

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